Cas no 1269087-56-0 (2-(4-Methyl-4H-1,2,4-triazol-3-yl)thioethanamine Dihydrochloride)

• Product Name: 2-(4-Methyl-4H-1,2,4-triazol-3-yl)thioethanamine Dihydrochloride
• CAS No: 1269087-56-0
• MF: C₅H₁₂Cl₂N₄S
• MW: 231.146576881409
• MDL: MFCD18483361
• CID: 4584831
• Update Time: 2025-08-05

2-(4-Methyl-4H-1,2,4-triazol-3-yl)thioethanamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((4-Methyl-4H-1,2,4-triazol-3-yl)thio)ethanamine dihydrochloride
• 2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]ethanamine dihydrochloride
• 2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethanamine;dihydrochloride
• 2-((4-Methyl-4H-1,2,4-triazol-3-yl)thio)ethanaminedihydrochloride
• {2-[(4-Methyl-4H-1,2,4-triazol-3-yl)thio]ethyl}amine dihydrochloride
• 2-(4-Methyl-4H-1,2,4-triazol-3-yl)thioethanamine Dihydrochloride

• MDL： MFCD18483361
• Inchi： 1S/C5H10N4S.2ClH/c1-9-4-7-8-5(9)10-3-2-6;;/h4H,2-3,6H2,1H3;2*1H
• InChI Key： MYXFSCFBGUTFNQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C1=NN=CN1C)CCN

Computed Properties

• Exact Mass: 230.016
• Monoisotopic Mass: 230.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82

2-(4-Methyl-4H-1,2,4-triazol-3-yl)thioethanamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Methyl-4H-1,2,4-triazol-3-yl)thioethanamine Dihydrochloride

2-(4-Methyl-4H-1,2,4-Triazol-3-Yl)Thioethanamine Dihydrochloride: A Comprehensive Overview

The compound 1269087-56-0, also known as 2-(4-Methyl-4H-1,2,4-triazol-3-yl)thioethanamine dihydrochloride, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and material science. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

Chemical Structure and Properties

2-(4-Methyl-4H-1,2,4-triazol-3-yl)thioethanamine dihydrochloride consists of a thioethanamine backbone attached to a 1,2,4-triazole ring substituted with a methyl group. The presence of the thiol group (-SH) and the triazole ring endows this compound with unique reactivity and stability. The dihydrochloride form indicates that the molecule exists as a salt with two hydrochloric acid molecules. This compound is typically white crystalline powder with a molecular weight of approximately 238.67 g/mol.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres and their potential for forming hydrogen bonds. The methyl substitution on the triazole ring further enhances its chemical versatility, making it a valuable building block for drug design.

Synthesis and Characterization

The synthesis of 1269087-56-0 involves a multi-step process that typically begins with the preparation of the triazole ring. One common method involves the reaction of an amine with an alkyl halide in the presence of a base to form the thioethanamine derivative. Subsequent substitution reactions are then employed to introduce the methyl group onto the triazole ring. The final step involves protonation with hydrochloric acid to form the dihydrochloride salt.

Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been used to characterize this compound. These studies have provided insights into its molecular geometry, confirming the planar structure of the triazole ring and the spatial arrangement of substituents.

Applications in Medicinal Chemistry

One of the most promising applications of 1269087-56-0 lies in its potential as a lead compound for drug development. The triazole moiety is known for its ability to modulate biological activity by acting as a bioisostere or by participating in hydrogen bonding interactions with biological targets. Recent research has explored its role in inhibiting enzymes such as kinases and proteases, which are critical targets in oncology and infectious diseases.

In addition to its enzymatic inhibitory properties, this compound has shown potential as a scaffold for designing small-molecule inhibitors of G-protein coupled receptors (GPCRs). Its ability to penetrate cellular membranes makes it particularly attractive for drug delivery applications.

Recent Research Advances

Recent studies have focused on optimizing the synthesis of 1269087-56-0 to improve yield and reduce costs. Green chemistry approaches, including the use of microwave-assisted synthesis and catalytic systems, have been explored to enhance sustainability. These methods not only improve efficiency but also reduce environmental impact.

In terms of biological applications, researchers have investigated the anti-inflammatory and antioxidant properties of this compound. Preclinical studies suggest that it may have therapeutic potential in conditions such as neurodegenerative diseases and cardiovascular disorders.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into its binding modes with various biological targets. These studies are crucial for guiding further optimization efforts aimed at improving potency and selectivity.

Toxicological Considerations

The safety profile of 1269087-56-0 is an essential consideration for its application in pharmaceuticals. Acute toxicity studies indicate that it has low toxicity at therapeutic doses; however, chronic toxicity studies are still ongoing. Regulatory agencies require comprehensive toxicological evaluations before this compound can be approved for clinical use.

Biodegradation studies suggest that this compound is metabolized efficiently in vivo, reducing concerns about long-term environmental persistence. Its excretion pathways are being investigated to ensure compliance with environmental regulations.

Future Directions

The future prospects for 1269087-56-0 are bright given its versatility and potential applications across multiple disciplines. Ongoing research aims to explore its utility in areas such as nanotechnology and materials science. For instance, its thiol group can be used for surface functionalization in nanomaterials synthesis.

Conclusion

In conclusion

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